Cas no 1049752-47-7 (3-(4-Bromo-3,5-dimethyl-pyrazol-1-ylmethyl)-phenylamine; hydrochloride)

• Product Name: 3-(4-Bromo-3,5-dimethyl-pyrazol-1-ylmethyl)-phenylamine; hydrochloride
• CAS No: 1049752-47-7
• MF: C₁₂H₁₅BrClN₃
• MW: 316.62460064888
• CID: 4678879
• Update Time: 2023-08-14

3-(4-Bromo-3,5-dimethyl-pyrazol-1-ylmethyl)-phenylamine; hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-BROMO-3,5-DIMETHYL-PYRAZOL-1-YLMETHYL)-PHENYLAMINE; HYDROCHLORIDE
• 3-((4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl)aniline hydrochloride
• 3-[(4-Bromo-3,5-dimethyl-1H-pyrazol-1-yl)methyl]aniline hydrochloride
• 3-(4-bromo-3,5-dimethylpyrazol-1-ylmethyl)phenylamine hydrochloride
• 3-(4-Bromo-3,5-dimethylpyrazol-1-ylmethyl) phenylamine hydrochloride
• 3-(4-bromo-3,5-dimethyl-pyrazol-1-ylmethyl)-phenylamine hydrochloride
• 3-(4-Bromo-3,5-dimethyl-pyrazol-1-ylmethyl)-phenylamine; hydrochloride

• Inchi： 1S/C12H14BrN3.ClH/c1-8-12(13)9(2)16(15-8)7-10-4-3-5-11(14)6-10;/h3-6H,7,14H2,1-2H3;1H
• InChI Key： JMKFQIPVTGWULE-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C=1C)CC1C=CC=C(C=1)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 236
• Topological Polar Surface Area: 43.8